![molecular formula C23H18N2O5 B301737 [2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate](/img/structure/B301737.png)
[2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate
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Overview
Description
[2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate, also known as O-Phe-MB, is a compound that has received significant attention in scientific research due to its potential biological activities. O-Phe-MB is a benzimidazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of [2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate is not fully understood. However, it has been suggested that it exerts its biological activities by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This compound has also been found to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, which is a critical process for the elimination of abnormal cells. This compound has also been found to inhibit the migration and invasion of cancer cells, which is crucial for the prevention of cancer metastasis. Furthermore, it has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
[2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate has several advantages for lab experiments. It is relatively easy to synthesize, and it has been found to exhibit potent biological activities at low concentrations. However, this compound also has some limitations. It is relatively unstable and has a short half-life, which can make it challenging to use in long-term experiments. Furthermore, this compound has poor solubility in water, which can limit its use in some experimental settings.
Future Directions
There are several future directions for the research on [2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate. One potential direction is to investigate its potential as a therapeutic agent for cancer and viral infections. Another direction is to explore its potential as a modulator of the immune system in various disease settings. Furthermore, it would be interesting to investigate the structure-activity relationship of this compound to identify more potent derivatives. Finally, it would be valuable to investigate the pharmacokinetics and pharmacodynamics of this compound to determine its potential as a therapeutic agent in vivo.
Synthesis Methods
[2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate has been synthesized using several methods, including the reaction of 2-(2-oxo-2-phenylethoxy)benzoic acid with o-phenylenediamine and subsequent esterification with methyl benzoate. Another method involves the reaction of 2-(2-oxo-2-phenylethoxy)benzoic acid with o-phenylenediamine in the presence of thionyl chloride, followed by esterification with methyl benzoate. Both methods have yielded this compound with high purity.
Scientific Research Applications
[2-oxo-3-(2-oxo-2-phenylethoxy)-2,3-dihydro-1H-benzimidazol-1-yl]methyl benzoate has been found to exhibit various biological activities, including anticancer, antiviral, and anti-inflammatory properties. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been found to have antiviral activity against the herpes simplex virus and the human immunodeficiency virus (HIV). Furthermore, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C23H18N2O5 |
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Molecular Weight |
402.4 g/mol |
IUPAC Name |
(2-oxo-3-phenacyloxybenzimidazol-1-yl)methyl benzoate |
InChI |
InChI=1S/C23H18N2O5/c26-21(17-9-3-1-4-10-17)15-30-25-20-14-8-7-13-19(20)24(23(25)28)16-29-22(27)18-11-5-2-6-12-18/h1-14H,15-16H2 |
InChI Key |
CNCVUAPMMWMMFC-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)CON2C3=CC=CC=C3N(C2=O)COC(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CON2C3=CC=CC=C3N(C2=O)COC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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